Cas no 29917-12-2 (3-Isonitroso-2,4-pentanedione)

3-Isonitroso-2,4-pentanedione Properties

Names and Identifiers

• 2,3,4-Pentanetrione,3-oxime
• 3-Oxime-2,3,4-pentanetrione
• PENTANE-2,3,4-TRIONE 3-OXIME
• 2,3,4-Pentanetrione, 3-oxime (6CI,7CI,8CI,9CI)
• Isonitrosoacetylacetone
• VHMFUIWQKYCNMG-UHFFFAOYSA-N
• Diacetyl(hydroxyimino)methane
• CID 136308453
• 2,3,4-Pentanetrione, 3-oxime
• pentane-2,3,4-trione 3-oxime
• 3-Hydroxyimino-2,4-pentanedione
• 3-Isonitroso-2,4-pentanedione
• 3-hydroximinopentane-2,4-dione
• 3-hydroxyiminopentane-2,4-dione
• 3-Oxime-2,4-pentanetrione
• 4-01-00-03782 (Beilstein Handbook Reference)
• 3-(hydroxyimino)pentane-2,4-dione
• BB 0256948
• BRN 0878328
• 2,4-Pentanetrione, 3-oxime
• NSC150287
• WLN: 1VYUNQV1
• SCHEMBL3069874
• NSC 150287
• NSC-150287
• 2,3,4-Pentanetrione,3-oxime(6ci,7ci,8ci,9ci)
• MFCD00466577
• CS-0215439
• AKOS000321243
• (E)-4-hydroxy-3-nitrosopent-3-en-2-one
• 29917-12-2
• DTXSID00184031
• STK501299
• +Expand

• MDL： MFCD00466577
• InChIKey： BMFNDMNRYPFUPF-HYXAFXHYSA-N
• Inchi： 1S/C5H7NO3/c1-3(7)5(6-9)4(2)8/h7H,1-2H3/b5-3-
• SMILES： O([H])/C(/C([H])([H])[H])=C(/C(C([H])([H])[H])=O)\N=O

Computed Properties

• Exact Mass: 129.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 129.043
• Heavy Atom Count: 9
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 66.7

Experimental Properties

• LogP: -0.00540
• PSA: 66.73000
• Refractive Index: 1.484
• Boiling Point: 255.2±23.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 108.2±22.6 °C
• Density: 1.2±0.1 g/cm3

3-Isonitroso-2,4-pentanedione Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

3-Isonitroso-2,4-pentanedione Customs Data

• HS CODE：2928000090
• Customs Data：

  China Customs Code:

  2928000090

  Overview:

  2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%